[2-[(4-fluorophenyl)methylamino]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate

• IUPAC Name: [2-[(4-fluorophenyl)methylamino]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• InChI: InChI=1S/C20H21FN2O5S/c1-15-2-4-16(5-3-15)10-11-29(26,27)23-13-20(25)28-14-19(24)22-12-17-6-8-18(21)9-7-17/h2-11,23H,12-14H2,1H3,(H,22,24)/b11-10+
• InChI Key: NJRKSRCUUCKXIC-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)OCC(=O)NCC2=CC=C(C=C2)F
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)OCC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C20H21FN2O5S
• Molecular Weight: 420.5 g/mol

Description

The compound “[2-[(4-fluorophenyl)methylamino]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate” is also known as CRL-40,940, flmodafinil, bisfluoromodafinil, and lauflumide. It is the bisfluoro analog of modafinil. It is a eugeroic as well as a weak dopamine reuptake inhibitor. Its inventors claim that it is more effective than modafinil and adrafinil, with fewer side effects.

Molecular Structure Analysis

The molecular formula of this compound is C15H13F2NO2S. The molecular weight is 309.33 g/mol. The SMILES representation is C1=CC(=CC=C1C(C2=CC=C(C=C2)F)S(=O)CC(=O)N)F.

Scientific Research Applications

Fluorescent Molecular Probes

Fluorescent molecular probes are crucial for the study of biological processes. A paper by Diwu et al. (1997) discusses the synthesis and spectral properties of fluorescent solvatochromic dyes, which include compounds structurally similar to the one of interest. These compounds exhibit strong solvent-dependent fluorescence, which is useful for developing ultrasensitive fluorescent molecular probes. Such probes can study a variety of biological events and processes, indicating the potential application of "[2-[(4-fluorophenyl)methylamino]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate" in this field (Diwu, Z., Lu, Y., Zhang, C., Klaubert, D., & Haugland, R., 1997).

Cardiovascular and Renal Fibrosis

Research by Ferreira et al. (2011) indicates that chronic treatment with a compound structurally related to the one has shown promise in reversing hypertension-induced cardiac and renal fibrosis in spontaneously hypertensive rats. This suggests potential therapeutic applications in managing conditions related to cardiovascular and renal health (Ferreira, A., Shenoy, V., Qi, Y., Fraga-Silva, R., Santos, R. A., Katovich, M., & Raizada, M., 2011).

Polymeric Optical Waveguide Devices

The synthesis of fluorinated poly(arylene ether sulfide)s, incorporating elements similar to the compound , has been explored by Kim et al. (2001). These materials are used in polymeric optical waveguide devices, indicating the compound's relevance in the development of high-performance optical materials (Kim, J.-P., Lee, W., Kang, J., Kwon, S.-K., Kim, J.-J., & Lee, J.-S., 2001).

Antimicrobial Activity

Ghorab et al. (2017) have synthesized a series of compounds carrying a sulfonamide moiety, related to the chemical structure , which showed significant antimicrobial activity. This indicates the compound's potential application in developing new antimicrobial agents (Ghorab, M., Soliman, A. M., Alsaid, M., & Askar, A., 2017).

Mechanism of Action

As a eugeroic, this compound promotes wakefulness. It is also a weak dopamine reuptake inhibitor, which means it increases the amount of dopamine available in the brain. This can lead to increased alertness and cognitive performance.